Cas no 877977-15-6 (2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde
• CAS No: 877977-15-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD07852054
• CID: 2627433
• PubChem ID: 9118365
• Update Time: 2025-05-22

2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde
• 5-CYCLOPROPYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 2-Dimethylamino-4-methoxy-thiazole-5-carbaldehyde
• SBB085393
• NE17761
• 2-dimethylamino-4-methoxythiazole-5-carbaldehyde
• 2-(Dimethylamino)-4-methoxythiazole-5-carbaldehyde
• 5-Thiazolecarboxaldehyde, 2-(dimethylamino)-4-methoxy-
• 2-dimethylamino-4-methoxy-thiazole-5-carbaldehyde, AldrichCPR
• Z168879922
• J-506388
• AKOS000302092
• EN300-24078
• 877977-15-6
• G32496
• CS-0456763
• 101-606-9
• 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde

• MDL： MFCD07852054
• Inchi： 1S/C7H10N2O2S/c1-9(2)7-8-6(11-3)5(4-10)12-7/h4H,1-3H3
• InChI Key： BFWSWWYUZQFTTD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(N=C1N(C)C)OC

Computed Properties

• Exact Mass: 186.04629874 g/mol
• Monoisotopic Mass: 186.04629874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7
• Molecular Weight: 186.23

2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde

Recent Advances in the Study of 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde (CAS: 877977-15-6)

2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde (CAS: 877977-15-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutics, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most significant developments in the study of 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates with nanomolar IC50 values.

In addition to its applications in oncology, 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that thiazole derivatives synthesized from this aldehyde showed broad-spectrum activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

The synthesis of 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde has also seen advancements in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot reaction strategy with high yield and purity. This development is particularly significant for industrial applications, as it addresses previous challenges related to scalability and environmental impact.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable scaffold for further drug discovery efforts.

In conclusion, 2-(Dimethylamino)-4-methoxy-1,3-thiazole-5-carbaldehyde (CAS: 877977-15-6) continues to be a focal point in medicinal chemistry research. Its applications in kinase inhibition, antimicrobial therapy, and other areas highlight its potential as a multifunctional intermediate. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical use.